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Introduction

Disperse dyes, including Disperse Blue 7, are the primary class of dyes used for coloring
hydrophobic fibers such as polyester. Conventional dyeing methods for these fibers often
require high temperatures (around 130°C) and prolonged processing times to achieve
adequate dye penetration and color fastness. The use of ultrasonic energy in textile dyeing has
emerged as a promising eco-friendly alternative, offering significant advantages such as lower
dyeing temperatures, reduced processing times, and decreased consumption of chemical
auxiliaries.

The application of high-frequency sound waves (ultrasound) in the dyeing bath creates
acoustic cavitation—the formation, growth, and implosion of microscopic bubbles. This
phenomenon generates localized hot spots and intense micro-agitation, leading to several
beneficial effects:

e Improved Dye Dispersion: Ultrasound breaks down dye aggregates, resulting in a more
uniform and stable dispersion of the dye in the bath.

o Enhanced Mass Transfer: The ultrasonic waves accelerate the diffusion of dye molecules
from the liquor to the fiber surface and into the fiber matrix.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1200070?utm_src=pdf-interest
https://www.benchchem.com/product/b1200070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Degassing: Ultrasound helps to remove dissolved and entrapped air from the fiber
capillaries, facilitating better contact between the dye and the fiber.

These effects collectively lead to a more efficient and energy-saving dyeing process, with
improved color yield and levelness. This document provides detailed protocols and application
notes for the ultrasonic-assisted dyeing of textile substrates with Disperse Blue 7.

Experimental Protocols

The following protocols are generalized for the ultrasonic-assisted dyeing of polyester fabric
with Disperse Blue 7. Researchers should optimize these parameters based on their specific
substrate and equipment.

Materials and Equipment
o Fabric: 100% Polyester fabric

o Dye: C.I. Disperse Blue 7
» Dispersing Agent: A suitable anionic or non-ionic dispersing agent (e.g., Matexil DA-N)
e pH Control: Acetic acid or a suitable buffer system to maintain the desired pH.

» Ultrasonic Bath/Probe System: A thermostatically controlled ultrasonic system with
adjustable power and frequency. A common frequency for dyeing applications is around 40
kHz.

e Spectrophotometer: For measuring color strength (K/S values).
o Color Fastness Testing Equipment: To evaluate washing, rubbing, and light fastness.

» Standard laboratory glassware and equipment.

Protocol 1: Ultrasonic-Assisted Dyeing of Polyester

o Preparation of the Dyebath:

o Prepare a dye stock solution by pasting the required amount of Disperse Blue 7 with a
small amount of dispersing agent and then adding deionized water.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1200070?utm_src=pdf-body
https://www.benchchem.com/product/b1200070?utm_src=pdf-body
https://www.benchchem.com/product/b1200070?utm_src=pdf-body
https://www.benchchem.com/product/b1200070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Fill the ultrasonic bath with the calculated volume of deionized water to achieve the
desired material-to-liquor ratio (e.g., 1:30).

o Add the dye stock solution and any other auxiliaries (e.qg., dispersing agent) to the bath.

o Adjust the pH of the dyebath to the desired level (e.g., 4.5-5.5) using acetic acid.

e Dyeing Procedure:

o

Introduce the polyester fabric sample into the dyebath.

[¢]

Set the temperature of the ultrasonic bath to the desired dyeing temperature (e.g., 80-
90°C).

[¢]

Activate the ultrasound at the specified power and frequency.

[¢]

Continue the dyeing process for the desired duration (e.g., 45-60 minutes).
o After-treatment (Reduction Clearing):
o After dyeing, rinse the fabric thoroughly with cold water.
o Prepare a reduction clearing bath containing sodium hydrosulfite and sodium hydroxide.

o Treat the dyed fabric in this bath at 60-70°C for 15-20 minutes to remove unfixed surface
dye.

o Rinse the fabric again with hot and cold water.
o Neutralize the fabric with a dilute solution of acetic acid.

o Finally, rinse with cold water and air dry.

Evaluation of Dyeing Performance

e Color Strength (K/S Value): The color strength of the dyed samples can be determined by
measuring the surface reflectance using a spectrophotometer and applying the Kubelka-
Munk equation: K/S = (1-R)?2/ 2R where R is the decimal fraction of the reflectance of the
dyed fabric.
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e Color Fastness:

o Washing Fastness: Evaluate according to ISO 105-C06 standard.

o Rubbing Fastness (Crocking): Evaluate according to ISO 105-X12 standard for both dry

and wet rubbing.

o Light Fastness: Evaluate according to ISO 105-B02 standard.

Data Presentation

The following tables summarize typical quantitative data obtained from studies on ultrasonic-

assisted dyeing of disperse dyes on polyester. While not specific to Disperse Blue 7, they

provide a strong indication of the expected improvements.

Table 1: Comparison of Dyeing Parameters and Color Strength (K/S)

Dyeing

Temperatur

Dye Time (min) KIS Value Reference
Method e (°C)
) Azo Disperse
Conventional 100 60 8.82
Dye
. Azo Disperse
Ultrasonic 80 60 9.07
Dye
) Disperse Red
Conventional 130 60
343
) Disperse Red o
Ultrasonic 130 30 Optimized

343

Table 2: Dye Exhaustion and UV Protection Factor (UPF)
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Dye
Dyeing Method Dye Exhaustion UPF Reference
(%)
) Azo Disperse
Conventional 54.56 -
Dye 1
) Azo Disperse .
Ultrasonic 71.07 Higher
Dye 1
Azo Disperse
Conventional - Lower
Dye 2
) Azo Disperse )
Ultrasonic - Higher
Dye 2
Table 3: Color Fastness Properties
Washin .
Washin ] .
g Rubbin Rubbin ]
. g Light
Dyeing Fastnes g g Referen
Dye Fastnes Fastnes
Method s Fastnes Fastnes ce
o s (Color s
(Stainin s (Dry) s (Wet)
Change)
g)
Ultrasoni Disperse
- 4-5 4-5 4 5
c Red 343
Visualizations

The following diagrams illustrate the experimental workflow and the proposed mechanism of
ultrasonic-assisted dyeing.
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Caption: Experimental workflow for ultrasonic-assisted dyeing of polyester with Disperse Blue
7.
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Primary Effects Mechanisms of Enhanced Dyeing
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Caption: Mechanism of ultrasonic-assisted dyeing enhancement.

 To cite this document: BenchChem. [Application Notes and Protocols for Ultrasonic-Assisted
Dyeing of Disperse Blue 7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200070#ultrasonic-assisted-dyeing-methods-for-
disperse-blue-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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